(11aS)-2-(4-methoxybenzyl)-5,5-dimethyl-5,6,11,11a-tetrahydro-1H-imidazo[1',5':1,6]pyrido[3,4-b]indole-1,3(2H)-dione

• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol
• IUPAC Name: (15S)-13-[(4-methoxyphenyl)methyl]-10,10-dimethyl-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraene-12,14-dione
• InChI: InChI=1S/C23H23N3O3/c1-23(2)20-17(16-6-4-5-7-18(16)24-20)12-19-21(27)25(22(28)26(19)23)13-14-8-10-15(29-3)11-9-14/h4-11,19,24H,12-13H2,1-3H3/t19-/m0/s1
• InChI Key: ZTKRHVRDOBGROC-IBGZPJMESA-N
• Isomeric SMILES: CC1(C2=C(C[C@@H]3N1C(=O)N(C3=O)CC4=CC=C(C=C4)OC)C5=CC=CC=C5N2)C
• SMILES: CC1(C2=C(CC3N1C(=O)N(C3=O)CC4=CC=C(C=C4)OC)C5=CC=CC=C5N2)C

Description

LSM-3277 is a member of beta-carbolines.

Scientific Research Applications

• Carcinogenic Exposure Monitoring :

  • A study focused on estimating human exposure to carcinogenic heterocyclic amines by measuring the levels of specific compounds in human urine. This research highlights the continual exposure of humans to carcinogenic heterocyclic amines through food and the potential of these compounds to be formed endogenously (Ushiyama et al., 1991).

• Cardiovascular Research :

  • Several studies have investigated the hemodynamic effects of compounds structurally similar to (11aS)-2-(4-methoxybenzyl)-5,5-dimethyl-5,6,11,11a-tetrahydro-1H-imidazo[1',5':1,6]pyrido[3,4-b]indole-1,3(2H)-dione in patients with acute myocardial infarction, coronary artery disease, and left ventricular failure. These studies provide insights into the potential cardiovascular applications of related compounds (Nebel et al., 1981), (Weikl et al., 1981), (Wollschläger et al., 1981).

• Pharmacokinetics and Metabolism :

  • Research has been conducted on the pharmacokinetics, metabolism, and disposition of beta-carboline derivatives and other similar compounds in humans. These studies provide a framework for understanding how structurally related compounds are processed in the human body, which could be relevant for similar compounds like (11aS)-2-(4-methoxybenzyl)-5,5-dimethyl-5,6,11,11a-tetrahydro-1H-imidazo[1',5':1,6]pyrido[3,4-b]indole-1,3(2H)-dione (Krause & Dorow, 1993).

• Exposure and Health Risk Assessment :

  • Investigations have been conducted to assess the exposure of individuals to compounds similar to (11aS)-2-(4-methoxybenzyl)-5,5-dimethyl-5,6,11,11a-tetrahydro-1H-imidazo[1',5':1,6]pyrido[3,4-b]indole-1,3(2H)-dione, particularly in the context of environmental health and risk assessment. These studies evaluate the levels of specific compounds in human fluids and assess their potential health impacts (Zhang et al., 2022).